Cas no 1823-16-1 (1-(3-BroMopropyl)-3-nitrobenzene)

• Product Name: 1-(3-BroMopropyl)-3-nitrobenzene
• CAS No: 1823-16-1
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD22055144
• CID: 2358736
• PubChem ID: 14842189
• Update Time: 2025-11-03

1-(3-BroMopropyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-BroMopropyl)-3-nitrobenzene
• 1823-16-1
• SCHEMBL81981
• C77992
• MGFFFNXZMWVGJH-UHFFFAOYSA-N
• BAA82316
• 1-(3-Bromopropyl)-3-nitro-benzene
• AB90590
• EN300-1915544

• MDL： MFCD22055144
• Inchi： 1S/C9H10BrNO2/c10-6-2-4-8-3-1-5-9(7-8)11(12)13/h1,3,5,7H,2,4,6H2
• InChI Key： MGFFFNXZMWVGJH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.98949Da
• Monoisotopic Mass: 242.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes